Cas no 6624-49-3 (Isoquinoline-3-carboxylic Acid)

Isoquinoline-3-carboxylic Acid structure

6624-49-3 structure

Product Name:Isoquinoline-3-carboxylic Acid

CAS No:6624-49-3

Molecular Formula:C₁₀H₇NO₂

Molecular Weight:173.1681

MDL:MFCD00075137

CID:46889

PubChem ID:124656

Isoquinoline-3-carboxylic Acid Properties

Names and Identifiers

- Isoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylic acid
- Isoquinoline-3-carboxylic acid hydrate
- 3-Acetylisoquinoline
- 3-Carboxyisoquinoline
- AC1L3YTS
- Isochinolin-3-carbonsaeure
- Maybridge1_002411
- PubChem16889
- SBB066321
- SureCN155043
- 3-Isoquinaldic acid
- NSC 53385
- 3-Isoquinoline carboxylic acid
- NG3LB0ST2P
- MLS002667594
- Oprea1_710329
- isoquinoline-3-caboxylic acid
- KSC217C5F
- DivK1c_001163
- isoquinoline 3-carboxylic acid
- isoquinoline -3-carboxylic acid
- KVMMIDQDXZOPAB-UHFFFAOYSA-
- isoquinoline-3-carboxylic acid
- HMS3079A10
- NSC-53385
- AM20070121
- CDS1_000123
- SY017966
- SCHEMBL155043
- SMR001557357
- AC-7698
- F0001-1765
- KVMMIDQDXZOPAB-UHFFFAOYSA-N
- 6624-49-3
- Q27454776
- UNII-NG3LB0ST2P
- NSC53385
- AKOS004118055
- FS-2577
- isoquinoline-3-carboxylic acid (MB61-3)
- CHEMBL1728638
- Z1198150075
- DTXSID80919666
- EN300-114923
- BDBM105186
- CS-D0699
- FT-0600501
- SDCCGMLS-0065934.P001
- A8945
- W-203453
- 3-Isoquinolinecarboxylic acid, AldrichCPR
- I0509
- InChI=1/C10H7NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H,12,13)
- AB02856
- MFCD00075137
- DB-007590
- 3-Isoquinaldic acid; NSC 53385
- +Expand
- MDL： MFCD00075137
- InChIKey： KVMMIDQDXZOPAB-UHFFFAOYSA-N
- Inchi： 1S/C10H7NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H,12,13)
- SMILES： O([H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1)=O

Computed Properties

Exact Mass: 173.04771
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 173.048
Heavy Atom Count: 13
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 50.2

Experimental Properties

LogP: 1.93300
PSA: 50.19
Boiling Point: 366.4°C at 760 mmHg
Melting Point: 166-167 ºC
Flash Point: 175.4ºC
Density: 1.339 g/cm3

Isoquinoline-3-carboxylic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00FB9C-250mg	3-Isoquinolinecarboxylic acid	6624-49-3	97%	250mg	$11.00	2024-10-14
A2B Chem LLC	AH13632-250mg	Isoquinoline-3-carboxylic acid	6624-49-3	97%	250mg	$10.00	2024-10-14
Aaron	AR00FBHO-250mg	3-Isoquinolinecarboxylic acid	6624-49-3	97%	250mg	$4.00	2024-10-14
Alichem	A189007462-25g	Isoquinoline-3-carboxylic acid	6624-49-3	97%	25g	$332.80	2023-09-01
Ambeed	A178875-250mg	Isoquinoline-3-carboxylic acid	6624-49-3	97%	250mg	$13.0	2024-10-14
Apollo Scientific	OR16580-250mg	Isoquinoline-3-carboxylic acid	6624-49-3		250mg	£10.00	2023-01-02
Chemenu	CM104730-25g	isoquinoline-3-carboxylic acid	6624-49-3	97%	25g	$275	2021-08-06
Crysdot LLC	CD11076830-25g	Isoquinoline-3-carboxylic acid	6624-49-3	97%	25g	$218	2024-10-14
Enamine	EN300-114923-0.05g	isoquinoline-3-carboxylic acid	6624-49-3	95%	0.05g	$19.0	2023-10-25
eNovation Chemicals LLC	D210664-5g	Isoquinoline-3-carboxylic acid	6624-49-3	95%	5g	$233	2022-05-20

Isoquinoline-3-carboxylic Acid Suppliers

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(CAS:6624-49-3)Isoquinoline-3-carboxylic Acid

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Pricing Information Last Updated:Wednesday, 27 November 2024 17:40

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Isoquinoline-3-carboxylic Acid Related Literature

1. Synthesis and photoelectric properties of IrIII complexes using fluorobenzylimidazole[2,1-b]thiazole derivatives as primary ligands

Peng-bin Si,Hai-feng Zhe,Ai-hui Zhou,Xiao-qing Liu,Ming-yu Teng,Mei-zhu Rong,Yu-fei Wang,Qin Wang,Zheng-liang Wang,Jie Zhang New J. Chem. 2021 45 18796
2. Synthesis of N-methyl-N-(1-methylpropyl)-1-(2-chlorophenyl)isoquinoline-3-[11C]carboxamide ([11C-carbonyl]PK11195) and some analogues using [11C]carbon monoxide and 1-(2-chlorophenyl)isoquinolin-3-yl triflate

Obaidur Rahman,Tor Kihlberg,Bengt L?ngstr?m J. Chem. Soc. Perkin Trans. 1 2002 2699
3. Synthetic approaches to 1-(2-chlorophenyl)isoquinoline-3-carboxylic acid

Yves L. Janin,Emmanuel Roulland,Arnaud Beurdeley-Thomas,Didier Decaudin,Claude Monneret,Marie-France Poupon J. Chem. Soc. Perkin Trans. 1 2002 529
4. Index of subjects, 1950

J. Chem. Soc. 1950 3724
5. Total synthesis of lamellarin G trimethyl ether through enaminone cyclocondensation

Urt? ?achlevi?iūt?,Neringa Kleizien?,Aurimas Bieliauskas,Algirdas ?a?kus,Till Opatz Org. Biomol. Chem. 2023 21 5997
6. The application of tetrahydroisoquinoline-3-carbonyl-TARGD(F)F as an anti-thrombotic agent having dual mechanisms of action

Guodong Yang,Haimei Zhu,Ming Zhao,Jianhui Wu,Yuji Wang,Yanju Wang,Meiqing Zheng,Min Chen,Jiawang Liu,Shiqi Peng Mol. BioSyst. 2012 8 2672
7. Structural and solution equilibrium studies on half-sandwich organorhodium complexes of (N,N) donor bidentate ligands

János P. Mészáros,Orsolya D?m?t?r,Carmen M. Hackl,Alexander Roller,Bernhard K. Keppler,Wolfgang Kandioller,éva A. Enyedy New J. Chem. 2018 42 11174
8. Hyperbranched polyester nanorods with pyrrolo[2,1-a]isoquinoline end groups for fluorescent recognition of Fe3+

Qiaorong Han,Yuliang Jiang,Can Jin,Shanshan Cheng,Xiaoxia Wang,Xiangyu Wang,Bingxiang Wang Polym. Chem. 2014 5 5900
9. DHDMIQK(KAP): a novel nano-delivery system of dihydroxyl-tetrahydro-isoquinoline-3-carboxylic acid and KPAK towards the thrombus

Qiqi Feng,Ming Zhao,Taiping Gan,Haimei Zhu,Yaonan Wang,Shurui Zhao,Yuji Wang,Jianhui Wu,Shiqi Peng J. Mater. Chem. B 2016 4 5991

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